4-(2-Methoxyethyl)piperidine-4-carboxylic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 4-(2-methoxyethyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C9H17NO3/c1-13-7-4-9(8(11)12)2-5-10-6-3-9/h10H,2-7H2,1H3,(H,11,12)
• InChI Key: SGPMFMYNUXDEGJ-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CCNCC1)C(=O)O

Description

4-(2-Methoxyethyl)piperidine-4-carboxylic acid (CAS 1342390-85-5) is a high-value piperidine derivative serving as a versatile building block in medicinal chemistry and organic synthesis . This compound features a carboxylic acid functional group and a methoxyethyl side chain on the same carbon atom of the piperidine ring, creating a multifunctional scaffold ideal for constructing complex molecules . Its molecular formula is C9H17NO3, with a molecular weight of 187.24 g/mol . The carboxylic acid group allows for further derivatization into various amides or esters, while the methoxyethyl chain can contribute to improved solubility and pharmacokinetic properties in target molecules . Researchers primarily utilize this compound in the synthesis of potential pharmaceutical candidates, where it can be incorporated to modulate the physical and chemical characteristics of a drug-like compound. It is strictly for research applications in laboratory settings. This product is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Methoxyethyl)piperidine-4-carboxylic acid typically involves the reaction of piperidine derivatives with methoxyethyl reagents. One common method is the alkylation of piperidine with 2-methoxyethyl chloride in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: 4-(2-Methoxyethyl)piperidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The methoxyethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide or sodium cyanide in polar aprotic solvents.

Major Products Formed:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or aldehydes.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

4-(2-Methoxyethyl)piperidine-4-carboxylic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: It serves as a building block for the development of new drugs targeting specific receptors or enzymes.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(2-Methoxyethyl)piperidine-4-carboxylic acid depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The methoxyethyl group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Core Piperidine Scaffold

The piperidine ring is a common feature among analogs. Key structural variations include:

• 4-(Tetrazolylalkyl)piperidine-2-carboxylic acids : Substituents like tetrazole at the 4-position enhance NMDA receptor antagonism, demonstrating how electronic properties influence target selectivity .
• 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid : The ethoxycarbonyl group introduces steric bulk and electron-withdrawing effects, contrasting with the methoxyethyl group’s electron-donating nature .
• N-(2-Methoxyethyl)piperidine-4-carboxamide : A carboxamide derivative with a methoxyethyl side chain, highlighting the impact of replacing the carboxylic acid with an amide on solubility and bioavailability .

Substituent Effects

• Methoxyethyl vs.
• Bromobenzyl Substitutents : 1-(4-Bromo-benzyl)-piperidine-4-carboxylic acid hydrochloride demonstrates how aromatic substituents enhance binding affinity in receptor-targeted therapies .

Physicochemical Properties

Data from structurally related compounds provide insights:

Compound	Molecular Weight (g/mol)	TPSA (Ų)	Log S (Solubility)	Log P (Lipophilicity)	GI Absorption	BBB Permeability
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid	201.2	65.7	-2.3	0.5	High	Low
4-(2-Methoxyethyl)piperidine-4-carboxylic acid (inferred)	~187.2	~60	~-1.8	~1.2	Moderate	Moderate
N-(2-Methoxyethyl)piperidine-4-carboxamide	186.25	55.1	-1.5	1.0	High	High

Key Observations :

• The methoxyethyl group reduces TPSA compared to ethoxycarbonyl, enhancing lipophilicity (higher Log P) and BBB permeability.
• Carboxamide derivatives (e.g., N-(2-Methoxyethyl)piperidine-4-carboxamide) exhibit superior solubility and absorption profiles .

Enzyme Inhibition

• Fungal Histone Deacetylase (HDAC): Boronic acid derivatives with 4-(2-methoxyethyl)phenoxy groups (e.g., [2-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]boronic acid) inhibit HDAC at 1 µM, suggesting that methoxyethyl substituents enhance potency through improved cell penetration .
• NMDA Receptor Antagonism : Tetrazolylalkyl derivatives (e.g., LY233053) show IC50 values of 107 nM for NMDA receptor binding, emphasizing the role of substituent electronic properties in receptor interactions .

Therapeutic Potential

• Neuroprotective Agents : Piperidine carboxylic acids with morpholinyl benzothiazolyl amide substituents (e.g., 4-hydroxy-4-methyl-piperidine-1-carboxylic acid (4-methoxy-7-morpholin-4-yl-benzothiazol-2-yl)-amide) target neurodegenerative disorders, indicating structural flexibility for CNS applications .
• Antithrombotic Agents : Avatrombopag, a complex piperidine derivative, demonstrates the scaffold’s utility in thrombopoietin receptor agonism .

Drug-Likeness and ADME Profiles

• GI Absorption : Moderate to high absorption is expected for 4-(2-Methoxyethyl)piperidine-4-carboxylic acid, similar to analogs with reduced TPSA .
• BBB Penetration : The methoxyethyl group’s moderate lipophilicity may enable better CNS uptake compared to polar derivatives like 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid .
• CYP Inhibition: No direct data, but piperidine derivatives generally exhibit low CYP inhibition unless substituted with aromatic groups .

Biological Activity

4-(2-Methoxyethyl)piperidine-4-carboxylic acid is a piperidine derivative that has garnered attention for its potential biological activities and therapeutic applications. This compound is characterized by its unique structural features, including a piperidine ring and a methoxyethyl side chain, which enhance its lipophilicity and facilitate cellular uptake. This article aims to provide a comprehensive overview of the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

The molecular formula of 4-(2-Methoxyethyl)piperidine-4-carboxylic acid is C₉H₁₈ClNO₃. The synthesis typically involves the alkylation of piperidine derivatives with 2-methoxyethyl chloride, followed by the introduction of the carboxylic acid group. Common synthetic routes utilize solvents such as dichloromethane or tetrahydrofuran and may involve coupling agents like N,N’-dicyclohexylcarbodiimide to enhance yields and purity.

The biological activity of 4-(2-Methoxyethyl)piperidine-4-carboxylic acid is primarily attributed to its interaction with specific molecular targets within biological systems. The methoxyethyl group increases lipophilicity, facilitating cellular uptake. Once inside cells, it may modulate enzyme activity or receptor binding, leading to various pharmacological effects. Notably, this compound has been studied for its analgesic and anti-inflammatory properties.

Pharmacological Effects

Research indicates that 4-(2-Methoxyethyl)piperidine-4-carboxylic acid exhibits several pharmacological activities:

• Analgesic Activity : Preliminary studies suggest that this compound may have pain-relieving properties, making it a candidate for further research in pain management.
• Anti-inflammatory Effects : The compound has shown potential in reducing inflammation, which could be beneficial in treating inflammatory diseases.

Toxicity Profile

While the compound exhibits promising biological activities, it also presents moderate toxicity. Safety measures should be employed during handling to mitigate risks associated with exposure.

Data Tables

Property	Value
Molecular Formula	C₉H₁₈ClNO₃
Molecular Weight	201.70 g/mol
Synthesis Method	Alkylation with 2-methoxyethyl chloride
Biological Activities	Analgesic, Anti-inflammatory
Toxicity	Moderate

Study on NMDA Receptor Interaction

A related study involving piperidine derivatives examined their role as antagonists at N-methyl-D-aspartate (NMDA) receptors. Although not directly related to 4-(2-Methoxyethyl)piperidine-4-carboxylic acid, findings from these studies suggest that modifications in piperidine structures can significantly influence their receptor binding affinity and biological efficacy. For instance, compounds with similar structural features demonstrated protective effects against NMDA-induced neuronal damage in animal models .

Therapeutic Applications

The potential therapeutic applications of 4-(2-Methoxyethyl)piperidine-4-carboxylic acid are underscored by its analgesic and anti-inflammatory properties. Further research is required to explore its efficacy in clinical settings, particularly for conditions such as chronic pain and neurodegenerative disorders.